5-EAPB (hydrochloride)
5-EAPB (hydrochloride)
5-APB (hydrochloride) (Item No. 11134) is a stimulant and entactogen belonging to the amphetamine class of psychoactive designer drugs. 5-EAPB is an analog of 5-APB that is characterized by an ethyl group added to the amine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1823776-22-2
VCID:
VC0159166
InChI:
InChI=1S/C13H17NO.ClH/c1-3-14-10(2)8-11-4-5-13-12(9-11)6-7-15-13;/h4-7,9-10,14H,3,8H2,1-2H3;1H
SMILES:
CCNC(C)CC1=CC2=C(C=C1)OC=C2.Cl
Molecular Formula:
C13H18ClNO
Molecular Weight:
239.743
5-EAPB (hydrochloride)
CAS No.: 1823776-22-2
Reference Standards
VCID: VC0159166
Molecular Formula: C13H18ClNO
Molecular Weight: 239.743
| CAS No. | 1823776-22-2 |
|---|---|
| Product Name | 5-EAPB (hydrochloride) |
| Molecular Formula | C13H18ClNO |
| Molecular Weight | 239.743 |
| IUPAC Name | 1-(1-benzofuran-5-yl)-N-ethylpropan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C13H17NO.ClH/c1-3-14-10(2)8-11-4-5-13-12(9-11)6-7-15-13;/h4-7,9-10,14H,3,8H2,1-2H3;1H |
| Standard InChIKey | YJEXOIDIYJUVNS-UHFFFAOYSA-N |
| SMILES | CCNC(C)CC1=CC2=C(C=C1)OC=C2.Cl |
| Description | 5-APB (hydrochloride) (Item No. 11134) is a stimulant and entactogen belonging to the amphetamine class of psychoactive designer drugs. 5-EAPB is an analog of 5-APB that is characterized by an ethyl group added to the amine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications. |
| Synonyms | 5-(2-Ethylaminopropyl)Benzofuran |
| Reference | 1.Stanczuk, A.,Morris, N.,Gardner, E.A., et al. Identification of (2-aminopropyl)benzofuran (APB) phenyl ring positional isomers in internet purchased products. Drug Test.Anal. 5(4), 270-276 (2013). |
| PubChem Compound | 112500548 |
| Last Modified | Nov 11 2021 |
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